5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C22H23BrN2O3S
• Molecular Weight: 475.4 g/mol
• IUPAC Name: (5E)-5-[(3-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-3-butyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H23BrN2O3S/c1-3-5-11-25-21(27)19(29-22(25)24-16-9-7-6-8-10-16)14-15-12-17(23)20(26)18(13-15)28-4-2/h6-10,12-14,26H,3-5,11H2,1-2H3/b19-14+,24-22?
• InChI Key: SNWOJSBWXDRBHZ-KDFQCDEHSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C\C2=CC(=C(C(=C2)Br)O)OCC)/SC1=NC3=CC=CC=C3
• SMILES: CCCCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)O)OCC)SC1=NC3=CC=CC=C3

Description

5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as BZP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This inhibition leads to DNA damage and cell death. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one can induce apoptosis in cancer cells, inhibit the activity of topoisomerase II, and exhibit catalytic activity in various reactions. In vivo studies have shown that 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one can reduce tumor growth in mice and exhibit anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its ability to induce apoptosis in cancer cells, making it a potential anticancer agent. 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one also exhibits catalytic activity in various reactions, making it a useful building block for the synthesis of novel materials. However, one limitation of using 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several future directions for the study of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one. One area of research is the optimization of the synthesis method to improve yield and purity. Another area of research is the investigation of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one as a potential anticancer agent, including its efficacy in combination with other chemotherapeutic agents. Additionally, the study of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one as a building block for the synthesis of novel materials with unique properties is an area of interest. Finally, the investigation of the potential toxic effects of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one and its metabolites is an important area of research.

Synthesis Methods

The synthesis of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde with 3-butyl-2-aminothiophene in the presence of glacial acetic acid. The resulting product is then treated with phenyl isocyanate to form 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one. This synthesis method has been reported in several research articles and has been optimized for high yield and purity.

Scientific Research Applications

5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In material science, 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been reported to exhibit catalytic activity in various reactions, including the oxidation of alcohols and the reduction of nitro compounds.